2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-12-7-6-9(8-13(12)20-2)10-4-3-5-11(16)14(10)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: NYELPXLEGVTUMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID60690845
• Molecular Weight: 276.26 g/mol
• CAS No.: 1261925-96-5

Description

2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid is an organic compound that features a benzoic acid core substituted with a 3,4-dimethoxyphenyl group and a fluorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds between a boronic acid and an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and functional group tolerant, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate boron reagents, catalysts, and solvents to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used to replace the fluorine atom.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid involves its interaction with specific molecular targets. The methoxy and fluorine substituents can influence the compound’s binding affinity and selectivity towards enzymes or receptors. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity .

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups at the 3 and 4 positions.

3,4-Dimethoxyphenylacetic acid: A compound with similar methoxy substitutions but different core structure.

Uniqueness

2-(3,4-Dimethoxyphenyl)-6-fluorobenzoic acid is unique due to the presence of both methoxy groups and a fluorine atom on the benzoic acid core. This combination of substituents can result in distinct chemical and biological properties, making it a valuable compound for various research applications.